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Compound of Interest

Compound Name: Pdp-EA

Cat. No.: B609885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and stability

characteristics of Pdp-EA (N-(2-hydroxyethyl)-2-(3-pentadecylphenoxy)acetamide), a fatty acid

amide hydrolase (FAAH) activator. Due to the limited availability of public data, this document

combines reported properties with standardized experimental protocols relevant to the

characterization of pharmaceutical compounds.

Compound Overview
Pdp-EA, also known as N-(2-hydroxyethyl)-2-(3-pentadecylphenoxy)acetamide, is a synthetic

phenoxyacylethanolamide. It has been identified as an activator of FAAH, suggesting its

potential in modulating the endocannabinoid system.

Table 1: Physicochemical Properties of Pdp-EA
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Property Value Source

IUPAC Name
N-(2-hydroxyethyl)-2-(3-

pentadecylphenoxy)acetamide
PubChem

CAS Number 861891-72-7 ChemicalBook

Molecular Formula C₂₅H₄₃NO₃ PubChem

Molecular Weight 405.61 g/mol ChemicalBook

Appearance White to beige solid powder BOC Sciences, ChemicalBook

Melting Point Approximately 5°C EvitaChem

XLogP3 8.2 PubChem

Solubility Profile
The long pentadecyl chain in Pdp-EA's structure contributes to its lipophilic nature, which

dictates its solubility in various solvents. The high calculated XLogP3 value of 8.2 suggests

poor aqueous solubility.

Table 2: Solubility Data for Pdp-EA

Solvent Solubility Observations Source

Dimethyl Sulfoxide

(DMSO)
5 mg/mL

Clear solution upon

warming.
ChemicalBook

Dichloromethane Soluble - EvitaChem

Water
Poorly soluble / Less

soluble

Expected due to high

lipophilicity.
EvitaChem

General Experimental Protocols for Solubility
Determination
For a compound with the characteristics of Pdp-EA, both kinetic and thermodynamic solubility

assays are recommended to fully understand its behavior in aqueous and organic media.
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This high-throughput method is ideal for early-stage drug discovery to assess the solubility of a

compound that is first dissolved in an organic solvent, typically DMSO.

Experimental Workflow: Kinetic Solubility Assay

Preparation

Assay Analysis

Prepare 10 mM Stock
in 100% DMSO

Add DMSO stock to buffer
(final DMSO conc. <2%)

Transfer

Add Aqueous Buffer
(e.g., PBS, pH 7.4)
to microtiter plate

Incubate at RT or 37°C
(e.g., 2 hours)

Measure Precipitation
(Nephelometry)

Analyze or Separate & Quantify
(Filtration + LC-MS/MS)

Alternative

Preparation Incubation Analysis

Add Excess Solid Pdp-EA
to Solvent

Agitate/Shake at
Controlled Temperature

Incubate Allow to Equilibrate
(e.g., 24-48 hours)

Separate Solid from Supernatant
(Filtration/Centrifugation)

Analyze Quantify Concentration
in Supernatant (LC-MS/MS)
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Study Setup

Storage Conditions

Testing & Analysis

Select Representative Batch
of Pdp-EA

Long-Term
(e.g., 25°C/60% RH)

Store

Choose Container Closure System

Intermediate
(e.g., 30°C/65% RH)

Pull Samples at
Defined Time Points

Test

Accelerated
(e.g., 40°C/75% RH)

Analyze for Degradation
(HPLC, LC-MS)

Evaluate Data & Determine
Shelf-Life

Click to download full resolution via product page
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To cite this document: BenchChem. [Pdp-EA: A Technical Guide to Solubility and Stability
Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609885#pdp-ea-solubility-and-stability-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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